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Compound of Interest

Compound Name:
2,2-Dimethyl-3-phenylpropanoic

acid

Cat. No.: B183899 Get Quote

Application Notes and Protocols for 2,2-
Dimethyl-3-phenylpropanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for reactions

involving 2,2-Dimethyl-3-phenylpropanoic acid. This versatile carboxylic acid serves as a

valuable building block in organic synthesis and medicinal chemistry.[1][2][3] The protocols

outlined below cover key transformations of this compound, including its synthesis, conversion

to amides and esters, and reduction to the corresponding alcohol.

Overview of 2,2-Dimethyl-3-phenylpropanoic Acid
2,2-Dimethyl-3-phenylpropanoic acid is a derivative of propionic acid featuring a phenyl

group and two methyl groups at the alpha-position. Its chemical structure prevents enolization

and provides steric hindrance, which can be strategically utilized in organic synthesis. It is a

key intermediate in the synthesis of various more complex molecules.[1][2][3]
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Property Value

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

CAS Number 5669-14-7

Appearance White solid

Melting Point 70-72 °C[4]

Experimental Protocols
Synthesis of 2,2-Dimethyl-3-phenylpropanoic Acid
A common route to 2,2-Dimethyl-3-phenylpropanoic acid involves the alkylation of an

isobutyrate ester followed by hydrolysis.

Workflow for the Synthesis of 2,2-Dimethyl-3-phenylpropanoic Acid

Step 1: Alkylation

Step 2: Hydrolysis

Methyl isobutyrate LDA, THF, -78 °C

Benzyl bromide

Methyl 2,2-dimethyl-3-phenylpropanoate LiOH, H₂O, Methanol 2,2-Dimethyl-3-phenylpropanoic acid

2,2-Dimethyl-3-phenylpropanoic acid DPPA, Et₃N, Toluene Isocyanate intermediate Benzyl alcohol Cbz-protected amine H₂, Pd/C 2,2-Dimethyl-3-phenylpropan-1-amine

Methyl 2,2-dimethyl-3-phenylpropanoate 1. LiAlH₄, THF, 0 °C to reflux
2. H₂O, NaOH(aq) 2,2-Dimethyl-3-phenylpropan-1-ol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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